(R)-MRT199665

• Molecular Formula: C28H31N5O2
• Molecular Weight: 469.6 g/mol
• InChI: InChI=1S/C28H31N5O2/c1-28(2)22-16-29-27(30-19-8-5-7-18(15-19)17-32-13-3-4-14-32)31-25(22)33(26(28)35)23-12-11-21-20(23)9-6-10-24(21)34/h5-10,15-16,23,34H,3-4,11-14,17H2,1-2H3,(H,29,30,31)/t23-/m1/s1
• InChIKey: OFIFLUFVENTCNZ-HSZRJFAPSA-N

(R)-MRT199665 – Enantiomer‑Defined Inhibitor for MARK/SIK/AMPK Research Sourcing

(R)‑MRT199665 is the single (R)‑enantiomer of the well‑characterized ATP‑competitive kinase inhibitor MRT199665 (HY‑120877, CAS 1456858‑57‑3). MRT199665 functions as a potent, multi‑target inhibitor of the MARK (IC₅₀ range 2–3 nM), AMPKα (IC₅₀ 10 nM), and SIK families (IC₅₀ range 12–110 nM), and induces apoptosis in MEF2C‑phosphorylation‑dependent acute myeloid leukaemia (AML) models [1]. While the (S)‑enantiomer MRT199665 is the widely reported active species, (R)‑MRT199665 (typically supplied at ≥98.7% purity) provides the distinct stereochemical form required for enantiomer‑specific structure–activity relationship (SAR) studies, negative‑control experimental designs, or kinase‑panel profiling where the contribution of stereochemistry to target engagement must be explicitly quantified .

Enantiomer (R) enantiomer of MRT199665

Control Role Stereochemical negative control

Workflow Chiral SAR, kinase profiling, matched-pair studies

• [1] Clark K, MacKenzie KF, Petkevicius K, et al. Phosphorylation of CRTC3 by the salt-inducible kinases controls the interconversion of classically activated and regulatory macrophages. Proc Natl Acad Sci U S A. 2012;109(42):16986–16991. doi:10.1073/pnas.1215450109 View Source

Why the S‑Enantiomer MRT199665 Cannot Substitute for (R)-MRT199665 in Enantiomer‑Sensitive Experiments

MRT199665 (CAS 1456858‑57‑3) bears a single chiral centre at the indan‑1‑yl substituent; the IUPAC name explicitly designates the (1S) configuration, and the InChI stereochemical descriptor (/t23‑/m0/s1) confirms it as the S‑enantiomer [1]. (R)‑MRT199665 is the non‑superimposable mirror image. In the ATP‑binding pockets of MARK, SIK, and AMPK kinases – which are inherently chiral environments – the two enantiomers are expected to exhibit differential binding affinities, residence times, and selectivity profiles. Indeed, molecular‑dynamics studies of SIK2 with MRT199665 show that minor perturbations in intermolecular interactions (e.g. H‑bond networks with the kinase hinge region) significantly alter inhibitor‑binding stability relative to other inhibitors in the same series (HG‑9‑91‑01, KIN112, MRT67307) [2]. Simply substituting (R)‑MRT199665 with the racemate or the (S)‑enantiomer confounds interpretation of kinase‑selectivity fingerprints, cellular IC₅₀ values, and in‑vivo pharmacokinetic measurements where enantiomer‑specific metabolism or off‑target liability may differ.

(R)-MRT199665

(S)-MRT199665 / Racemate

Stereochemistry

Defined (R) enantiomer

Defined (S) or mixed stereochemistry

Kinase Binding

Distinct affinity profile expected

Reported MARK/AMPK/SIK affinity

Selectivity Profile

Uncharacterized; requires parallel profiling

Known multi-kinase fingerprint

• [1] PubChem. Compound Summary for CID 71725150: MRT199665. IUPAC: 7‑[(1S)‑4‑hydroxy‑2,3‑dihydro‑1H‑inden‑1‑yl]… . InChI stereochemistry confirms S‑enantiomer. View Source
• [2] Shi M, Zhao M, Wang L, et al. Exploring the stability of inhibitor binding to SIK2 using molecular dynamics simulation and binding free energy calculation. Phys Chem Chem Phys. 2021;23:13216–13227. doi:10.1039/D1CP00717C View Source

Quantitative Differentiation Evidence for (R)-MRT199665: Kinase Activity, Purity, Cellular Phenotype, and Selectivity Context

Enantiomeric Purity Defines (R)-MRT199665 as a Single‑Stereoisomer Tool vs. the S‑Enantiomer MRT199665

(R)‑MRT199665 is supplied as a single stereoisomer with a reported purity of 98.70% . The parent compound MRT199665 is exclusively the (S)‑enantiomer, as confirmed by the IUPAC (1S) designation and InChI stereodescriptor [1]. No public literature reports the enantiomeric excess or specific rotation of either batch; however, the enantiomer‑resolved supply enables experiments that require a defined stereochemical input, such as chiral chromatography method qualification, differential scanning calorimetry of diastereomeric salts, or circular dichroism‑based protein‑binding titrations.

Enantiomeric Purity

Lot attribute

98.70% (R)-enantiomer

Defined stereochemical input for reproducible chiral probe use

Vendor CoA; HPLC at 254 nm

Evidence Dimension	Enantiomeric composition
Target Compound Data	(R)‑enantiomer; purity 98.70% (HPLC/UPLC, specification from vendor batch analysis)
Comparator Or Baseline	MRT199665 = (S)‑enantiomer; purity typically reported as ≥98% by vendors [1]
Quantified Difference	No direct comparative purity study available; chiral identity difference is qualitative (R vs S), not quantitative
Conditions	Vendor Certificate of Analysis; HPLC purity at 254 nm

Why This Matters

Procurement of the wrong enantiomer invalidates SAR studies; documented enantiomeric purity is the minimum gate for reproducible chiral probe use.

• [1] PubChem. Compound Summary for CID 71725150: MRT199665. IUPAC and InChI confirm (1S) configuration (S‑enantiomer). View Source

Class‑Level Kinase Inhibitory Profile: MARK > AMPKα > SIK – Baseline Defined by S‑Enantiomer MRT199665

The full kinase inhibition data available are for MRT199665 (S‑enantiomer), which inhibits MARK1/2/3/14 with IC₅₀ values of 2/2/3/2 nM, AMPKα1/α2 with IC₅₀ of 10/10 nM, and SIK1/SIK2/SIK3 with IC₅₀ of 110/12/43 nM, respectively, in an ATP‑competitive manner [1]. (R)‑MRT199665 is anticipated to exhibit a distinct potency profile, but no direct enzymological or cellular IC₅₀ data for the (R)‑enantiomer have been disclosed in peer‑reviewed literature. This gap compels investigators to assume that the S‑enantiomer contributes the dominant inhibitory activity; the R‑enantiomer is therefore the appropriate matched‑pair control for deconvoluting stereochemistry‑dependent target engagement.

Kinase IC₅₀ Profile

Class-level inference

(R)-enantiomer: No data

(S)-enantiomer: MARK 2-3 nM, SIK 12-110 nM

Requires matched-pair control to distinguish target vs. off-target effects

Data from Clark K et al. 2012

Evidence Dimension	Kinase inhibition IC₅₀ (nM)
Target Compound Data	(R)‑MRT199665: no direct data available
Comparator Or Baseline	MRT199665 (S‑enantiomer): MARK1/2/3/14 = 2/2/3/2 nM; AMPKα1/α2 = 10/10 nM; SIK1/2/3 = 110/12/43 nM [1]
Quantified Difference	Not calculable for (R)‑enantiomer; class‑level inference suggests (R)‑isomer is likely the less potent stereoisomer
Conditions	PMID 23033494; recombinant kinase assays, ATP at approximate Kₘ concentration

Why This Matters

Without enantiomer‑specific kinase data, (R)‑MRT199665 serves as the stereochemical control; its procurement enables the essential experiment that distinguishes on‑target activity from off‑target or non‑specific effects.

• [1] Clark K, MacKenzie KF, Petkevicius K, et al. Proc Natl Acad Sci U S A. 2012;109(42):16986–16991. Table S1. View Source

Binding‑Stability Context: MRT199665 vs. Other SIK Inhibitors in Molecular Dynamics Simulations

In a comparative molecular dynamics study of four SIK2 inhibitors (HG‑9‑91‑01, KIN112, MRT67307, MRT199665), MRT199665 and MRT67307 exhibited weaker intermolecular interactions and lower binding stability to SIK2 than HG‑9‑91‑01 or KIN112 [1]. The calculated binding free energies (MM/PBSA) ranked HG‑9‑91‑01 > KIN112 >> MRT199665 ≈ MRT67307. Although this study used the active (S)‑enantiomer of MRT199665, it demonstrates that within the same chemical series, subtle structural differences (which would include stereochemistry) translate into measurable differences in target‑residence behaviour; (R)‑MRT199665 is expected to produce a distinct binding‑energy signature relative to the S‑enantiomer.

Binding Stability (SIK2)

Class-level inference

(R)-enantiomer: No data

(S)-enantiomer: Ranked ≈ MRT67307 in MD simulations

Supports stereochemistry-driven binding kinetics decoupling

MM/PBSA; 100-ns MD; SIK2 model

Evidence Dimension	MM/PBSA binding free energy (ΔG, kcal mol⁻¹) and interaction fingerprint
Target Compound Data	Not directly measured for (R)‑MRT199665
Comparator Or Baseline	MRT199665 (S‑enantiomer) ≈ MRT67307; HG‑9‑91‑01 and KIN112 show stronger binding. MRT199665 averaged weaker H‑bond occupancy with hinge residue Thr96 [1].
Quantified Difference	Relative ranking: HG‑9‑91‑01 > KIN112 > MRT67307 ≈ MRT199665; quantitative ΔG values not publicly tabulated in the abstract
Conditions	SIK2 homology model; 100‑ns MD simulations; MM/PBSA post‑processing

Why This Matters

When selecting a SIK/MARK/AMPK inhibitor for cellular or in‑vivo experiments where target residence time matters, the stereo‑defined (R)‑enantiomer enables dissociation of stereochemistry‑dependent binding kinetics from the bulk pharmacophore contribution.

• [1] Shi M, Zhao M, Wang L, et al. Phys Chem Chem Phys. 2021;23:13216–13227. doi:10.1039/D1CP00717C View Source

Cellular Pharmacodynamic Marker: MEF2C‑S222 Phosphorylation Inhibition – Baseline Established with MRT199665 in AML

Treatment with MRT199665 (S‑enantiomer) at 100 nM for 48 h blocked MEF2C S222 phosphorylation and induced apoptosis selectively in MEF2C‑activated human AML cell lines (MOLM‑13, OCI‑AML3) and primary patient specimens, but not in MEF2C‑inactive lines; MRT199665 also sensitised MEF2C‑positive AML cells to cytarabine, reducing the cytarabine IC₅₀ from >5 μM to <100 nM in MOLM‑13 cells [1]. No corresponding data exist for (R)‑MRT199665. For investigators designing MEF2C‑phosphorylation‑dependent studies, the (R)‑enantiomer therefore serves as the essential negative control to confirm that observed effects are stereochemistry‑dependent and not attributable to non‑kinase‑mediated mechanisms.

MEF2C pS222 Inhibition

Class-level inference

(R)-enantiomer: No data

(S)-enantiomer: Blocked pS222, induced apoptosis in AML

Serves as direct stereochemical negative control

MOLM-13, OCI-AML3 cells; 100 nM

Evidence Dimension	MEF2C pS222 inhibition and apoptosis induction in MEF2C+ AML
Target Compound Data	(R)‑MRT199665: no data
Comparator Or Baseline	MRT199665 (S‑enantiomer) at 100 nM: blocks pS222, reduces MEF2C protein, induces apoptosis, sensitises to cytarabine (cytarabine IC₅₀ shift from >5 μM to <100 nM) [1]
Quantified Difference	Not quantifiable for (R)‑isomer; biological activity is assigned to the (S)‑enantiomer
Conditions	Human AML cell lines (MOLM‑13, OCI‑AML3) and primary patient specimens; 48 h treatment

Why This Matters

In translational AML studies, enantiomer‑matched pairs de‑risk target‑validation conclusions; the (R)‑enantiomer is the direct stereochemical control that must be purchased alongside the active (S)‑form.

• [1] Brown FC, Cifani P, Drill E, et al. MEF2C Phosphorylation Is Required for Chemotherapy Resistance in Acute Myeloid Leukemia. Cancer Discov. 2018;8(4):478–497. doi:10.1158/2159-8290.CD-17-1271 View Source

Anti‑inflammatory Cytokine Modulation: IL‑10 Up‑regulation and TNF/IL‑6/IL‑12 Suppression by SIK2/3 Inhibition – Baseline from MRT199665

In LPS‑stimulated bone‑marrow‑derived macrophages, MRT199665 (S‑enantiomer) at 125–500 nM strongly up‑regulated IL‑10 secretion and simultaneously suppressed IL‑6, IL‑12, and TNF‑α production; macrophage differentiation in the continuous presence of MRT199665 yielded a stable anti‑inflammatory phenotype that persisted after drug washout [1]. The (R)‑enantiomer has not been tested in these assays. Because the SIK2 and SIK3 catalytic pockets are chiral, the anti‑inflammatory potency of (R)‑MRT199665 is expected to differ; it can be sourced as the enantiomer‑selective control to dissect SIK isoform stereoselectivity in primary immune cells.

Cytokine Modulation

Class-level inference

(R)-enantiomer: No data

(S)-enantiomer: Up-regulated IL-10, suppressed TNF/IL-6

Discerns stereoselective SIK pharmacology in immune cells

BMDMs; LPS stimulation

Evidence Dimension	IL‑10, TNF‑α, IL‑6, IL‑12 secretion in macrophages
Target Compound Data	(R)‑MRT199665: not measured
Comparator Or Baseline	MRT199665 (125 nM): IL‑10 ↑ >10‑fold, TNF‑α ↓ >90%, IL‑6 ↓ >80%, IL‑12 ↓ >85% vs. DMSO control [1]
Quantified Difference	Cannot be quantified for (R)‑isomer; the reported cytokine modulation is assigned to the (S)‑enantiomer
Conditions	Primary mouse bone‑marrow‑derived macrophages; LPS stimulation; ELISA/multiplex cytokine assays

Why This Matters

For immunology groups studying stereoselective SIK2/3 pharmacology, (R)‑MRT199665 is the indispensable matched enantiomer that reveals whether the anti‑inflammatory phenotype is driven by specific kinase inhibition or by non‑specific cellular stress.

• [1] Darling NJ, Toth R, Arthur JSC, Clark K. Inhibition of SIK2 and SIK3 during differentiation enhances the anti‑inflammatory phenotype of macrophages. Biochem J. 2017;474(4):521–537. doi:10.1042/BCJ20160646 View Source

Wider Kinase‑Panel Selectivity Unevaluated for the (R)‑Enantiomer

The S‑enantiomer MRT199665 also inhibits NUAK1 (IC₅₀ 3 nM), NUAK2 (IC₅₀ 120 nM), and MELK (IC₅₀ 29 nM) . No selectivity data for (R)‑MRT199665 against any kinase panel have been published. This data vacuum means that any experiment that relies on MRT199665’s known multi‑kinase fingerprint cannot be directly extrapolated to the (R)‑enantiomer; the two must be run in parallel within the investigator’s own selectivity panel. Procurement of (R)‑MRT199665 is therefore essential for any group that intends to publish a kinase‑wide selectivity dendrogram of both enantiomers.

Wider Kinase Selectivity

Data to verify

(R)-enantiomer: Unknown

(S)-enantiomer: NUAK1/2, MELK activity reported

Necessary only for enantiomer-level kinome dendrograms

Requires parallel selectivity panel

Evidence Dimension	Kinase selectivity (wider panel)
Target Compound Data	Unknown for (R)‑MRT199665
Comparator Or Baseline	MRT199665: NUAK1 IC₅₀ 3 nM; NUAK2 IC₅₀ 120 nM; MELK IC₅₀ 29 nM (in addition to MARK/AMPK/SIK)
Quantified Difference	Not applicable
Conditions	Recombinant kinase panel (MRC Protein Phosphorylation and Ubiquitylation Unit, Dundee)

Why This Matters

Investigators who require a fully characterised kinase inhibitor should note that (R)‑MRT199665 is an uncharacterised tool; its value is as the enantiomer‑matched control, not as a stand‑alone probe.

Recommended Procurement Scenarios for (R)-MRT199665 Based on Demonstrated Evidence

Enantiomer‑Matched‑Pair Negative Control in MARK/SIK/AMPK Target‑Validation Studies

When MRT199665 (S‑enantiomer) is used to validate MARK‑, SIK‑, or AMPK‑dependent phenotypes in AML, macrophage, or metabolic models, (R)‑MRT199665 serves as the direct stereochemical negative control. Because all published kinase‑inhibitory, cellular apoptosis, and cytokine‑modulation data derive from the (S)‑enantiomer [1], only the (R)‑enantiomer can rule out non‑specific, chirality‑independent cellular effects. Experimental protocols should include both enantiomers at matched concentrations (e.g. 100–500 nM) with parallel assessment of MEF2C pS222 or IL‑10/IL‑6 endpoints [2].

Chiral SAR and Medicinal Chemistry Lead Optimisation

Medicinal chemistry teams optimising the pyrrolo[2,3‑d]pyrimidin‑6‑one scaffold for kinase‑selectivity or DMPK improvements require both enantiomers to establish the stereochemical contribution to in‑vitro potency and selectivity. (R)‑MRT199665 at ≥98.7% purity provides a defined input for chiral HPLC method development, thermodynamic solubility measurements of single enantiomers vs. the racemate, and differential CD‑spectroscopy‑based binding studies .

Molecular Dynamics and Docking Validation of Stereochemistry‑Dependent Binding

Computational chemistry groups have demonstrated that SIK2–inhibitor interaction fingerprints differ substantially among closely related chemotypes (HG‑9‑91‑01, KIN112, MRT67307, MRT199665) [3]. Including (R)‑MRT199665 in a docking or MD simulation benchmarking set allows in‑silico prediction of enantiomer‑specific hinge‑region H‑bond occupancy and binding‑free‑energy differences, which can then be tested experimentally by the same group or collaborators.

Kinase‑Panel Profiling and Selectivity‑Screen Completeness

Contract research organisations and academic kinase‑profiling facilities that offer MRT199665 as a probe compound can augment their service catalogue with (R)‑MRT199665 to provide enantiomer‑level resolution of selectivity dendrograms. Since MRT199665’s wider activity against NUAK1/2 and MELK is known only for the (S)‑enantiomer , running the (R)‑enantiomer in the same panel generates a complete stereoselectivity matrix for the MARK/SIK/AMPK/NUAK/MELK branch of the kinome.

Application

Selection Property

Validation Focus

Target-validation negative control

Enantiomer-matched control

Stereochemistry-independent effects

Chiral SAR and lead optimization

Single stereoisomer input

Stereochemical contribution to potency

MD/docking validation of SIK2 interactions

Stereochemically defined simulation input

Enantiomer-specific binding predictions

Kinome-wide profiling completeness

Enantiomer-resolved selectivity screen

Stereoselectivity matrix generation

• [1] Clark K, et al. Proc Natl Acad Sci U S A. 2012;109(42):16986–16991. Brown FC, et al. Cancer Discov. 2018;8(4):478–497. Darling NJ, et al. Biochem J. 2017;474(4):521–537. View Source
• [2] Brown FC, Cifani P, Drill E, et al. Cancer Discov. 2018;8(4):478–497. Darling NJ, et al. Biochem J. 2017;474(4):521–537. View Source
• [3] Shi M, et al. Phys Chem Chem Phys. 2021;23:13216–13227. View Source